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Compound of Interest

Compound Name:
5-Amino-1-naphthalenesulfonic

acid

Cat. No.: B124032 Get Quote

A Technical Guide to the Safe Handling of 5-Amino-
1-naphthalenesulfonic Acid
Introduction

5-Amino-1-naphthalenesulfonic acid (CAS No. 84-89-9), also known as Laurent's acid, is a

chemical intermediate primarily used in the synthesis of acid and reactive dyes.[1][2] Its

molecular formula is C10H9NO3S, with a molecular weight of 223.25 g/mol .[3] This document

serves as an in-depth technical guide for researchers, scientists, and drug development

professionals, outlining the critical safety data, handling precautions, and emergency

procedures associated with this compound. Adherence to these guidelines is essential to

ensure a safe laboratory environment.

Physical and Chemical Properties
The physical and chemical properties of 5-Amino-1-naphthalenesulfonic acid are

summarized below. These characteristics are crucial for understanding its behavior under

various laboratory conditions. The compound typically appears as a powder or crystal, ranging

in color from purple to dark red.[1][3] It is soluble in hot water and only slightly soluble in cold

water.[1][2]
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Property Value Source

Molecular Formula C10H9NO3S [1][3]

Molecular Weight 223.25 g/mol [2][3]

Appearance
Purple to Dark purple to Dark

red powder/crystal
[1][3]

Melting Point >300°C [1][3][4]

Boiling Point ~220°C (rough estimate) [1][3][4]

Density
~1.3588 g/cm³ (rough

estimate)
[1][3][4]

Water Solubility
Soluble in hot water; 1 part in

950 parts cold water
[1][2]

pKa 3.69 at 25°C [3][4]

Hazard Identification and Classification
5-Amino-1-naphthalenesulfonic acid is classified as a hazardous substance. It is harmful if

swallowed, inhaled, or in contact with skin and can cause severe skin burns and eye damage.

GHS Classification:

Acute Toxicity, Dermal (Category 4)[5]

Skin Corrosion (Category 1B)[6]

Serious Eye Damage (Category 1)[6]

The signal word associated with this level of hazard is "Danger".[5]
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Hazard Identification Communication & Action

Chemical Identity:
5-Amino-1-naphthalenesulfonic acid

Causes severe skin burns
and eye damage (H314)
Harmful if swallowed or

in contact with skin (H302+H312)

 leads to identification of Signal Word:
Danger

 requires
Required PPE:

Gloves, Goggles,
Face Shield,

Protective Clothing

Handling Protocols:
Use in Fume Hood,

Avoid Dust Formation

Emergency Response:
See First Aid & Spill

Procedures
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Start Work

Review SDS for
Specific Hazards

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood
 is Operational

Handle Chemical
(Weigh, transfer, react)
- Avoid creating dust

Clean Work Area &
Decontaminate Equipment

Dispose of Waste in
Designated Container

Doff PPE Correctly

Wash Hands Thoroughly

End Work
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Exposure Event

Skin Contact?

Eye Contact?

Inhalation?

 No

Remove clothing
Rinse with water for 15+ min

 Yes

 No

Rinse with water for 15+ min
Remove contact lenses

 Yes

Move to fresh air
Provide artificial respiration

if needed

 Yes

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Amino-1-naphthalenesulfonic acid safety data sheet
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124032#5-amino-1-naphthalenesulfonic-acid-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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